Cas no 269055-04-1 (Benzonitrile,4-[[5-bromo-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-)

• Product Name: Benzonitrile,4-[[5-bromo-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-
• CAS No: 269055-04-1
• MF: C₂₀H₁₄BrN₅O
• MW: 420.262062549591
• CID: 1428917
• PubChem ID: 486382
• Update Time: 2025-04-20

Benzonitrile,4-[[5-bromo-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[5-bromo-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-
• R-157753
• Benzonitrile, 4-((5-bromo-2-((4-cyanophenyl)amino)-4-pyrimidinyl)oxy)-3,5-dimethyl-
• SCHEMBL1181947
• 4-[5-bromo-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethyl-benzonitrile
• Etravirine impurity 5
• 269055-04-1
• 4-{5-Bromo-2-[(4-cyanophenyl)amino]pyrimidin-4-yloxy}-3,5-dimethylbenzenecarbonitrile
• P6MT568GMV
• 4-((5-Bromo-2-((4-cyanophenyl)amino)-4-pyrimidinyl)oxy)-3,5-dimethylbenzonitrile
• CHEMBL439757
• UNII-P6MT568GMV

• Inchi： 1S/C20H14BrN5O/c1-12-7-15(10-23)8-13(2)18(12)27-19-17(21)11-24-20(26-19)25-16-5-3-14(9-22)4-6-16/h3-8,11H,1-2H3,(H,24,25,26)
• InChI Key： GNELAKVSOPMFKN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1OC1C(C)=CC(C#N)=CC=1C)NC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 419.03832
• Monoisotopic Mass: 419.03817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 94.62